Cas no 885279-60-7 (Tert-Butyl (2-(5-bromothiophen-2-yl)ethyl)carbamate)
Tert-Butyl (2-(5-bromothiophen-2-yl)ethyl)carbamate is a brominated thiophene derivative featuring a tert-butoxycarbonyl (Boc) protected amine group. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The bromine substituent enhances reactivity for cross-coupling reactions, such as Suzuki or Stille couplings, enabling further structural modifications. The Boc group provides stability and selective deprotection under mild acidic conditions, facilitating controlled amine functionalization. Its well-defined structure and high purity make it suitable for precise synthetic applications. The compound’s compatibility with a range of reaction conditions underscores its utility in complex molecular assembly.
885279-60-7 structure
Product Name:Tert-Butyl (2-(5-bromothiophen-2-yl)ethyl)carbamate
CAS No:885279-60-7
MF:C11H16BrNO2S
MW:306.219241142273
MDL:MFCD07371534
CID:711666
PubChem ID:71819660
Update Time:2025-10-19
Tert-Butyl (2-(5-bromothiophen-2-yl)ethyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid,[2-(5-bromo-2-thienyl)ethyl]-, 1,1-dimethylethyl ester (9CI)
- [2-(5-BROMO-THIOPHEN-2-YL)-ETHYL]-CARBAMIC ACID TERT-BUTYL ESTER
- [2-(5-BROMOTHIOPHEN-2-YL)ETHYL]CARBAMIC ACID TERT-BUTYL ESTER
- tert-butyl N-[2-(5-bromothiophen-2-yl)ethyl]carbamate
- QC-7852
- tert-Butyl (2-(5-bromothiophen-2-yl)ethyl)carbamate
- N-Boc-2-(5-bromo-2-thienyl)ethanamine
- tert-butyl 2-(5-bromothiophen-2-yl)ethylcarbamate
- tert-Butyl [2-(5-bromothiophen-2-yl)ethyl]carbamate
- 9313AH
- SY060223
- CS-0154370
- 885279-60-7
- DTXSID80858586
- EN300-4346636
- SB39548
- AC2566
- t-butyl(2-(5-bromothiophen-2-yl)ethyl)carbamate
- A922616
- AKOS024260638
- MFCD07371534
- SCHEMBL19770197
- AC-29941
- CS-12499
- Tert-Butyl (2-(5-bromothiophen-2-yl)ethyl)carbamate
-
- MDL: MFCD07371534
- Inchi: 1S/C11H16BrNO2S/c1-11(2,3)15-10(14)13-7-6-8-4-5-9(12)16-8/h4-5H,6-7H2,1-3H3,(H,13,14)
- InChI Key: DXBJSPGRHGHJQU-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(CCNC(=O)OC(C)(C)C)S1
Computed Properties
- Exact Mass: 305.00900
- Monoisotopic Mass: 305.00851g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.6
- XLogP3: 3.6
Experimental Properties
- PSA: 66.57000
- LogP: 3.96870
Tert-Butyl (2-(5-bromothiophen-2-yl)ethyl)carbamate Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Tert-Butyl (2-(5-bromothiophen-2-yl)ethyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM121741-5g |
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885279-60-7 | 97% | 5g |
$314 | 2021-08-06 | |
| Chemenu | CM121741-10g |
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$523 | 2021-08-06 | |
| Chemenu | CM121741-25g |
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885279-60-7 | 97% | 25g |
$1013 | 2021-08-06 | |
| Alichem | A169005839-1g |
tert-Butyl (2-(5-bromothiophen-2-yl)ethyl)carbamate |
885279-60-7 | 95% | 1g |
$343.00 | 2023-08-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XF169-200mg |
Tert-Butyl (2-(5-bromothiophen-2-yl)ethyl)carbamate |
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885279-60-7 | 97+% | 5g |
3398CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XF169-250mg |
Tert-Butyl (2-(5-bromothiophen-2-yl)ethyl)carbamate |
885279-60-7 | 97+% | 250mg |
521CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XF169-50mg |
Tert-Butyl (2-(5-bromothiophen-2-yl)ethyl)carbamate |
885279-60-7 | 97+% | 50mg |
137.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XF169-1g |
Tert-Butyl (2-(5-bromothiophen-2-yl)ethyl)carbamate |
885279-60-7 | 97+% | 1g |
896.0CNY | 2021-07-10 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X48425-250mg |
N-Boc-2-(5-bromo-2-thienyl)ethanamine |
885279-60-7 | 97% | 250mg |
¥106.0 | 2024-07-16 |
Tert-Butyl (2-(5-bromothiophen-2-yl)ethyl)carbamate Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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